N-(1-(Dimethylamino)propan-2-yl)-2-(pyridin-4-yl)-1H-benzo[d]imidazole-7-carboxamide

• IUPAC Name: N-[1-(dimethylamino)propan-2-yl]-2-pyridin-4-yl-1H-benzimidazole-4-carboxamide
• InChI: InChI=1S/C18H21N5O/c1-12(11-23(2)3)20-18(24)14-5-4-6-15-16(14)22-17(21-15)13-7-9-19-10-8-13/h4-10,12H,11H2,1-3H3,(H,20,24)(H,21,22)
• InChI Key: HCAALGAOSBFHFP-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C)C)NC(=O)C1=C2C(=CC=C1)NC(=N2)C3=CC=NC=C3
• Molecular Formula: C18H21N5O
• Molecular Weight: 323.4 g/mol

Description

N-(1-(Dimethylamino)propan-2-yl)-2-(pyridin-4-yl)-1H-benzo[d]imidazole-7-carboxamide is a useful research compound. Its molecular formula is C18H21N5O and its molecular weight is 323.4. The purity is usually 95%.
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Scientific Research Applications

Structural Diversity and Chemical Synthesis

• Generation of Structurally Diverse Compounds : N-(1-(Dimethylamino)propan-2-yl)-2-(pyridin-4-yl)-1H-benzo[d]imidazole-7-carboxamide derivatives have been synthesized as part of a structurally diverse compound library, emphasizing their potential in generating new chemical entities (Roman, 2013).

• Synthesis of Macrocyclic Ligands : This compound has been used in the synthesis of macrocyclic ligands, showcasing its versatility in complex chemical syntheses (Meyer, Dalebrook, & Wright, 2012).

Drug Development and Synthesis

• VEGFR Inhibitor Synthesis : The compound plays a role in the synthesis of AG-28262, a VEGFR inhibitor, demonstrating its importance in drug development processes (Scott et al., 2006).

• Antimycobacterial Drug Synthesis : It has been used in the design and synthesis of novel imidazo[1,2-a]pyridine-3-carboxamide derivatives with significant antimycobacterial activity (Lv et al., 2017).

• Synthesis of Anticancer Agents : This compound is a precursor in synthesizing various benzimidazole derivatives with potential anticancer properties (Rasal, Sonawane, & Jagtap, 2020).

Material Science and Catalysis

• Synthesis of Ruthenium Complexes : It has been used in the synthesis of ruthenium complexes for catalytic applications, highlighting its role in material science (Liu et al., 2017).

• Role in Gas Chromatography : The compound is used in synthesizing derivatives for efficient gas chromatographic methods, proving its utility in analytical chemistry (Anisuzzaman et al., 2000).

• Synthesis of Herbicides : It has been involved in creating derivatives related to herbicides, indicating its application in agricultural chemistry (Obrech et al., 1988).